Cas no 951971-36-1 (9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951971-36-1
• MF: C₃₀H₃₀N₂O₄
• MW: 482.570208072662
• CID: 5431678
• Update Time: 2025-07-23

9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C30H30N2O4/c1-34-24-9-7-22(8-10-24)27-19-35-30-25(29(27)33)11-12-28-26(30)18-32(20-36-28)23-13-15-31(16-14-23)17-21-5-3-2-4-6-21/h2-12,19,23H,13-18,20H2,1H3
• InChI Key： DSJMMPYEXROBTQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C=C4)=COC3=C2CN(C2CCN(CC3=CC=CC=C3)CC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Recent Advances in the Study of 9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951971-36-1)

The compound 9-(1-benzylpiperidin-4-yl)-3-(4-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951971-36-1) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents targeting neurological disorders. This chromeno-oxazine derivative has attracted significant attention due to its unique structural features and potential pharmacological properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activities in various disease models.

Structural analysis reveals that this compound combines several pharmacologically relevant moieties: a benzylpiperidine group known for CNS penetration, a chromene scaffold with demonstrated neuroprotective effects, and an oxazine ring that contributes to molecular stability. The presence of the 4-methoxyphenyl substituent appears to play a crucial role in receptor binding affinity, as demonstrated in recent structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023). These structural characteristics make it particularly interesting for targeting sigma receptors and 5-HT systems in the brain.

Recent synthetic improvements have significantly enhanced the production yield of 951971-36-1. A 2024 study in Organic Process Research & Development reported a novel four-step synthesis pathway with an overall yield of 68%, representing a 25% improvement over previous methods. The optimized route features a key microwave-assisted cyclization step that reduces reaction times from 12 hours to 45 minutes while maintaining excellent purity (>99.5%). These advancements in synthetic chemistry have facilitated more extensive preclinical evaluation of this compound.

Pharmacological investigations have demonstrated multiple promising activities for 951971-36-1. In vitro studies using primary neuronal cultures showed significant neuroprotective effects against glutamate-induced excitotoxicity (EC50 = 3.2 μM). The compound also exhibited potent sigma-1 receptor agonism (Ki = 12 nM) and moderate 5-HT1A receptor partial agonism (Ki = 86 nM), suggesting potential applications in neurodegenerative diseases and mood disorders. Notably, a 2024 Molecular Pharmaceutics study reported that this compound can cross the blood-brain barrier with a brain/plasma ratio of 4.7 in rodent models, a crucial feature for CNS-targeted therapeutics.

Current research directions include further optimization of the lead compound through medicinal chemistry approaches and comprehensive toxicological profiling. Preliminary results from ongoing studies indicate good metabolic stability (t1/2 > 120 minutes in human liver microsomes) and acceptable safety margins in acute toxicity studies. The compound is currently progressing through IND-enabling studies, with potential clinical applications in Alzheimer's disease and major depressive disorder being actively explored by several research groups worldwide.

In conclusion, 951971-36-1 represents an exciting development in CNS drug discovery, combining favorable pharmacological properties with improved synthetic accessibility. While challenges remain in fully characterizing its therapeutic potential and safety profile, the current body of research suggests this compound could serve as either a valuable pharmacological tool or a promising drug candidate. Future studies will need to address its long-term safety and efficacy in relevant disease models, as well as explore potential combination therapies with existing neuroactive agents.